Cas no 131394-09-7 (1-(3,4-Dinitro-1H-pyrazol-1-yl)acetone)

• Product Name: 1-(3,4-Dinitro-1H-pyrazol-1-yl)acetone
• CAS No: 131394-09-7
• MF: C₆H₆N₄O₅
• MW: 214.135640621185
• CID: 3103436
• PubChem ID: 3953946
• Update Time: 2025-10-28

1-(3,4-Dinitro-1H-pyrazol-1-yl)acetone Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dinitro-1H-pyrazol-1-yl)acetone
• CS-0324561
• DTXSID001261904
• STK752174
• 1-(3,4-Dinitro-1H-pyrazol-1-yl)-2-propanone
• 1-(3,4-dinitro-1H-pyrazol-1-yl)propan-2-one
• 1-(3,4-dinitro-1{H}-pyrazol-1-yl)acetone
• 1-acetonyl-3,4-dinitropyrazole
• AKOS005615666
• 131394-09-7
• 1-(3,4-dinitropyrazol-1-yl)propan-2-one
• 1-(3,4-dinitropyrazolyl)acetone

• Inchi： 1S/C6H6N4O5/c1-4(11)2-8-3-5(9(12)13)6(7-8)10(14)15/h3H,2H2,1H3
• InChI Key： QPFQCQYRBRRLRK-UHFFFAOYSA-N
• SMILES： O=C(C)CN1C=C(C([N+](=O)[O-])=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 214.03381930Da
• Monoisotopic Mass: 214.03381930Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 127Ų

Additional information on 1-(3,4-Dinitro-1H-pyrazol-1-yl)acetone

Research Brief on 1-(3,4-Dinitro-1H-pyrazol-1-yl)acetone (CAS: 131394-09-7): Recent Advances and Applications in Chemical Biology and Medicine

1-(3,4-Dinitro-1H-pyrazol-1-yl)acetone (CAS: 131394-09-7) is a nitro-substituted pyrazole derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its dinitro functional groups and acetone linkage, has been explored for its role in drug discovery, particularly in the development of novel enzyme inhibitors and bioactive molecules. Recent studies have highlighted its significance in modulating biological pathways, making it a promising candidate for further research and development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 1-(3,4-Dinitro-1H-pyrazol-1-yl)acetone on specific kinases involved in inflammatory pathways. The study demonstrated that the compound exhibited selective inhibition of p38 MAP kinase, a key player in cytokine production and inflammation. The researchers employed molecular docking and kinetic assays to elucidate the binding mechanism, revealing that the dinitro groups play a critical role in stabilizing interactions with the kinase's active site. These findings suggest potential applications in treating inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).

Another recent advancement involves the use of 1-(3,4-Dinitro-1H-pyrazol-1-yl)acetone as a precursor in the synthesis of more complex heterocyclic compounds. A 2024 paper in Organic & Biomolecular Chemistry detailed a novel synthetic route leveraging this compound to produce pyrazolo[1,5-a]pyrimidine derivatives, which are known for their antimicrobial and anticancer properties. The study reported high yields and mild reaction conditions, underscoring the compound's utility as a versatile building block in medicinal chemistry. This work opens new avenues for the development of next-generation therapeutics targeting resistant bacterial strains and tumor cells.

Beyond its pharmacological potential, 1-(3,4-Dinitro-1H-pyrazol-1-yl)acetone has also been explored in chemical biology for probing enzyme mechanisms. A 2023 ACS Chemical Biology study utilized the compound as a covalent modifier to investigate the active sites of cysteine proteases. The nitro groups facilitated irreversible binding, enabling detailed structural analysis via X-ray crystallography. This approach provided insights into protease substrate specificity and informed the design of targeted inhibitors for diseases such as malaria and Chagas disease.

In conclusion, recent research on 1-(3,4-Dinitro-1H-pyrazol-1-yl)acetone (CAS: 131394-09-7) underscores its multifaceted role in drug discovery and chemical biology. Its unique structural features and demonstrated bioactivity make it a valuable tool for developing novel therapeutics and understanding biological mechanisms. Future studies should focus on optimizing its pharmacokinetic properties and expanding its applications in treating complex diseases.